![molecular formula C18H21N3OS B4115583 N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea](/img/structure/B4115583.png)
N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea
Overview
Description
N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea, also known as NAPT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the thiourea family and has been synthesized using various methods. NAPT has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Scientific Research Applications
N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea has been used in a variety of scientific research applications, including studies of the nervous system, cancer, and inflammation. In the nervous system, this compound has been shown to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This effect has been implicated in the potential use of this compound for the treatment of depression and other mood disorders.
In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This effect is thought to be due to the ability of this compound to inhibit the activity of certain enzymes involved in cell proliferation and survival.
This compound has also been studied for its potential anti-inflammatory effects, with some studies suggesting that it may be effective in reducing inflammation in conditions such as rheumatoid arthritis and multiple sclerosis.
Mechanism of Action
The mechanism of action of N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters such as dopamine and norepinephrine. This leads to increased levels of these neurotransmitters in the brain, which may be responsible for the antidepressant effects of this compound.
This compound has also been shown to inhibit the activity of various enzymes involved in cancer cell proliferation and survival, including DNA topoisomerase II and protein kinase C. Additionally, this compound has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception and neuroprotection.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects, depending on the specific context in which it is used. For example, in the nervous system, this compound has been shown to increase the levels of dopamine and norepinephrine, leading to increased mood and motivation. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis, leading to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea in lab experiments is its specificity for certain enzymes and receptors, which allows for targeted manipulation of these processes. Additionally, this compound has been shown to have relatively low toxicity in animal studies, making it a relatively safe compound to work with.
However, there are also some limitations to using this compound in lab experiments. For example, this compound has poor water solubility, which can make it difficult to work with in certain contexts. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on N-1-naphthyl-N'-[3-(2-oxo-1-pyrrolidinyl)propyl]thiourea. One area of interest is the potential use of this compound as a treatment for depression and other mood disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer research and inflammation. Finally, the development of new synthesis methods for this compound may allow for more efficient and cost-effective production of this compound, making it more widely available for scientific research.
properties
IUPAC Name |
1-naphthalen-1-yl-3-[3-(2-oxopyrrolidin-1-yl)propyl]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c22-17-10-4-12-21(17)13-5-11-19-18(23)20-16-9-3-7-14-6-1-2-8-15(14)16/h1-3,6-9H,4-5,10-13H2,(H2,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJLRYLQZCYUKDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCCNC(=S)NC2=CC=CC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.